Cas no 1804413-87-3 (methyl 4-cyano-5-methoxy-2-nitro-benzoate)

• Product Name: methyl 4-cyano-5-methoxy-2-nitro-benzoate
• CAS No: 1804413-87-3
• MF: C₁₀H₈N₂O₅
• MW: 236.1809
• MDL: MFCD28779383
• CID: 4740975
• Update Time: 2025-05-23

methyl 4-cyano-5-methoxy-2-nitro-benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-5-methoxy-2-nitrobenzoate
• CID 134647914
• methyl 4-cyano-5-methoxy-2-nitro-benzoate

• MDL： MFCD28779383
• Inchi： 1S/C10H8N2O5/c1-16-9-4-7(10(13)17-2)8(12(14)15)3-6(9)5-11/h3-4H,1-2H3
• InChI Key： WZUNWURYCRLESS-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C1C(C#N)=C([H])C(=C(C(=O)OC([H])([H])[H])C=1[H])[N+](=O)[O-]

Computed Properties

• Exact Mass: 236.043321g/mol
• Monoisotopic Mass: 236.043321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105
• Molecular Weight: 236.18g/mol
• XLogP3: 1.3

Additional information on methyl 4-cyano-5-methoxy-2-nitro-benzoate

Methyl 4-Cyano-5-Methoxy-2-Nitrobenzoate: A Comprehensive Overview

Methyl 4-cyano-5-methoxy-2-nitrobenzoate (CAS No. 1804413-87-3) is a highly specialized organic compound that has garnered significant attention in the fields of materials science, pharmacology, and organic synthesis. This compound is characterized by its unique structural features, which include a methyl ester group, a cyano group, a methoxy group, and a nitro group attached to a benzoate ring. The combination of these functional groups makes it a versatile building block for various applications.

The benzoate ring serves as the central framework of this compound, with substituents at positions 2, 4, and 5. The nitro group at position 2 imparts strong electron-withdrawing properties, significantly influencing the electronic characteristics of the molecule. Meanwhile, the cyano group at position 4 further enhances the electron-deficient nature of the ring. In contrast, the methoxy group at position 5 introduces an electron-donating effect through resonance, creating a delicate balance between electron-withdrawing and donating effects. This interplay of electronic effects makes methyl 4-cyano-5-methoxy-2-nitrobenzoate an intriguing subject for both theoretical and experimental studies.

Recent advancements in computational chemistry have allowed researchers to delve deeper into the electronic structure of this compound. Using density functional theory (DFT), scientists have elucidated the distribution of electron density across the molecule. These studies reveal that the nitro group dominates the electronic behavior, followed by the cyano group, while the methoxy group provides localized electron donation. Such insights are invaluable for predicting reactivity and designing new compounds with tailored properties.

From a synthetic perspective, methyl 4-cyano-5-methoxy-2-nitrobenzoate is typically prepared via multi-step reactions involving aromatic substitution and esterification. One common approach involves the nitration of a suitably substituted benzoic acid derivative followed by methylation to form the ester. The introduction of the cyano and methoxy groups requires precise control over reaction conditions to ensure regioselectivity and yield optimization.

The physical and chemical properties of methyl 4-cyano-5-methoxy-2-nitrobenzoate are equally fascinating. Its melting point is relatively high due to strong intermolecular hydrogen bonding between the ester groups and other polar substituents. Solubility studies indicate moderate solubility in polar solvents such as dichloromethane and DMF, making it suitable for various solution-based reactions. Furthermore, its UV-vis spectrum exhibits strong absorption bands in the visible region, attributed to conjugation within the aromatic ring.

Applications of this compound span across multiple disciplines. In materials science, it has been explored as a precursor for advanced polymers with tailored electronic properties. Its ability to form stable coordination complexes with transition metals makes it a promising candidate for catalytic applications. Additionally, in pharmacology, researchers are investigating its potential as a lead compound for drug development targeting specific biological pathways.

Recent research has also highlighted its role in organic electronics. By incorporating methyl 4-cyano-5-methoxy-2-nitrobenzoate into conjugated systems, scientists have achieved enhanced charge transport properties in organic semiconductors. These findings underscore its potential in next-generation electronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs).

In conclusion, methyl 4-cyano-5-methoxy-2-nitrobenzoate (CAS No. 1804413-87-3) stands out as a multifaceted compound with remarkable structural features and diverse applications. Its unique combination of functional groups renders it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in advancing scientific innovation.